N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine

• IUPAC Name: N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C15H21N3OS/c1-15(2,18-7-9-19-10-8-18)11-16-14-12-5-3-4-6-13(12)20-17-14/h3-6H,7-11H2,1-2H3,(H,16,17)
• InChI Key: FXLYIKPQBURANW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=NSC2=CC=CC=C21)N3CCOCC3
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as MMB-2201 and belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are a group of chemicals that mimic the effects of tetrahydrocannabinol (THC), the main psychoactive component of cannabis. MMB-2201 is known for its potent effects and has been used in various scientific studies.

Mechanism of Action

The mechanism of action of MMB-2201 involves the activation of the CB1 and CB2 receptors in the brain. These receptors are responsible for the regulation of various physiological processes such as mood, appetite, and pain sensation. MMB-2201 binds to these receptors and produces a range of effects such as euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
MMB-2201 has been found to produce a range of biochemical and physiological effects. These effects include increased heart rate, blood pressure, and body temperature. It also produces changes in mood, perception, and cognition. MMB-2201 has been found to have a higher potency than N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine and can produce more intense effects.

Advantages and Limitations for Lab Experiments

MMB-2201 has several advantages and limitations for lab experiments. One advantage is its potency, which allows for the investigation of the effects of cannabinoids on the endocannabinoid system. However, one limitation is its potential for abuse and dependence, which can make it difficult to use in research studies. Additionally, the long-term effects of MMB-2201 on the body are not well understood, which makes it difficult to determine its safety for use in research studies.

Future Directions

There are several future directions for the use of MMB-2201 in scientific research. One direction is the investigation of its effects on different physiological processes such as pain sensation and appetite. Another direction is the investigation of its potential therapeutic uses in the treatment of various medical conditions such as chronic pain and anxiety disorders. Additionally, further research is needed to determine the long-term effects of MMB-2201 on the body and its potential for abuse and dependence.
In conclusion, MMB-2201 is a chemical compound that has gained significant attention in the field of scientific research. Its potent effects and ability to mimic the effects of N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine make it a valuable tool for investigating the endocannabinoid system. However, its potential for abuse and dependence and the lack of understanding of its long-term effects make it a challenging compound to use in research studies. Further research is needed to determine its potential therapeutic uses and its safety for use in research studies.

Synthesis Methods

The synthesis of MMB-2201 involves the reaction between 2-methyl-2-(4-morpholinyl)propan-1-ol and 1,2-benzothiazol-3-amine. The reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MMB-2201 has been used in various scientific studies to investigate its effects on the endocannabinoid system. The endocannabinoid system is a complex signaling system that regulates various physiological processes such as mood, appetite, and pain sensation. MMB-2201 has been found to bind to the cannabinoid receptors in the brain and produce similar effects to N-(2-methyl-2-morpholin-4-ylpropyl)-1,2-benzothiazol-3-amine.